Hydroxy Desmethyl Bosentan
Hydroxy Desmethyl Bosentan
Brand Name:
Vulcanchem
CAS No.:
253688-62-9
VCID:
VC0020160
InChI:
InChI=1S/C26H27N5O7S/c1-26(2,16-33)17-8-10-18(11-9-17)39(35,36)31-22-21(38-20-7-4-3-6-19(20)34)25(37-15-14-32)30-24(29-22)23-27-12-5-13-28-23/h3-13,32-34H,14-16H2,1-2H3,(H,29,30,31)
SMILES:
CC(C)(CO)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCO)OC4=CC=CC=C4O
Molecular Formula:
C26H27N5O7S
Molecular Weight:
553.6 g/mol
Hydroxy Desmethyl Bosentan
CAS No.: 253688-62-9
Reference Standards
VCID: VC0020160
Molecular Formula: C26H27N5O7S
Molecular Weight: 553.6 g/mol
| CAS No. | 253688-62-9 |
|---|---|
| Product Name | Hydroxy Desmethyl Bosentan |
| Molecular Formula | C26H27N5O7S |
| Molecular Weight | 553.6 g/mol |
| IUPAC Name | N-[6-(2-hydroxyethoxy)-5-(2-hydroxyphenoxy)-2-pyrimidin-2-ylpyrimidin-4-yl]-4-(1-hydroxy-2-methylpropan-2-yl)benzenesulfonamide |
| Standard InChI | InChI=1S/C26H27N5O7S/c1-26(2,16-33)17-8-10-18(11-9-17)39(35,36)31-22-21(38-20-7-4-3-6-19(20)34)25(37-15-14-32)30-24(29-22)23-27-12-5-13-28-23/h3-13,32-34H,14-16H2,1-2H3,(H,29,30,31) |
| Standard InChIKey | JXXCMZWROOURSZ-UHFFFAOYSA-N |
| SMILES | CC(C)(CO)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCO)OC4=CC=CC=C4O |
| Canonical SMILES | CC(C)(CO)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCO)OC4=CC=CC=C4O |
| Synonyms | 4-(2-Hydroxy-1,1-dimethylethyl)-N-[6-(2-hydroxyethoxy)-5-(2-hydroxyphenoxy)[2,2’-bipyrimidin]-4-yl]benzenesulfonamide; |
| PubChem Compound | 6426757 |
| Last Modified | Nov 11 2021 |
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